2-(4-Chloro-3-cyanophenyl)-6-fluorobenzoic acid, 95%
Overview
Description
2-(4-Chloro-3-cyanophenyl)-6-fluorobenzoic acid, 95% (2-CFCA) is an organic compound with the molecular formula C₁₁H₆ClFNO₂ and molecular weight of 247.63 g/mol. It is a white crystalline solid with a melting point of about 162 °C. 2-CFCA is a widely used intermediate in the synthesis of pharmaceuticals, pesticides, and other organic compounds. It is also used in the manufacture of agricultural chemicals, dyes, and photographic chemicals.
Scientific Research Applications
2-(4-Chloro-3-cyanophenyl)-6-fluorobenzoic acid, 95% is used in a wide variety of scientific research applications. It has been used in the synthesis of new pharmaceuticals, pesticides, and other organic compounds. It has also been used in the synthesis of agricultural chemicals, dyes, and photographic chemicals. It has been used in the study of the mechanism of action of drugs and the biochemical and physiological effects of drugs. It has also been used in the study of the structure and function of proteins and enzymes.
Mechanism of Action
2-(4-Chloro-3-cyanophenyl)-6-fluorobenzoic acid, 95% is a potent inhibitor of cytochrome P450 (CYP) enzymes. It binds to the heme group of the enzyme, preventing it from carrying out its normal enzymatic functions. This inhibition of enzyme activity can lead to changes in the metabolism of drugs and other compounds, leading to changes in their pharmacokinetics and pharmacodynamics.
Biochemical and Physiological Effects
2-(4-Chloro-3-cyanophenyl)-6-fluorobenzoic acid, 95% has been shown to be a potent inhibitor of CYP enzymes, leading to changes in the metabolism of drugs and other compounds. It has also been shown to have anti-inflammatory and anti-oxidant effects. In addition, it has been shown to have anti-cancer effects, including the inhibition of cell proliferation and induction of apoptosis.
Advantages and Limitations for Lab Experiments
2-(4-Chloro-3-cyanophenyl)-6-fluorobenzoic acid, 95% has several advantages for use in laboratory experiments. It is relatively inexpensive and can be easily synthesized in the laboratory. It is also a potent inhibitor of CYP enzymes, making it useful for studying the mechanism of action of drugs and other compounds. However, there are some limitations to its use in laboratory experiments. It is a volatile compound, so it must be handled carefully to avoid contamination. In addition, it is toxic, so it must be handled with care and disposed of properly.
Future Directions
There are several potential future directions for the use of 2-(4-Chloro-3-cyanophenyl)-6-fluorobenzoic acid, 95%. It could be used in the development of new drugs and other compounds with improved pharmacokinetic and pharmacodynamic properties. It could also be used in the study of the structure and function of proteins and enzymes. In addition, it could be used in the development of new agricultural chemicals, dyes, and photographic chemicals. Finally, it could be used in the development of new anti-cancer drugs and other compounds with anti-cancer properties.
Synthesis Methods
2-(4-Chloro-3-cyanophenyl)-6-fluorobenzoic acid, 95% is synthesized via a two-step process. In the first step, 4-chloro-3-cyanophenol is reacted with 6-fluorobenzoic acid to form an intermediate, 4-chloro-3-cyano-6-fluorobenzoic acid. In the second step, the intermediate is reacted with sodium hydroxide to form 2-(4-Chloro-3-cyanophenyl)-6-fluorobenzoic acid, 95%. The overall reaction is as follows:
4-chloro-3-cyanophenol + 6-fluorobenzoic acid → 4-chloro-3-cyano-6-fluorobenzoic acid
4-chloro-3-cyano-6-fluorobenzoic acid + NaOH → 2-(4-Chloro-3-cyanophenyl)-6-fluorobenzoic acid
properties
IUPAC Name |
2-(4-chloro-3-cyanophenyl)-6-fluorobenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H7ClFNO2/c15-11-5-4-8(6-9(11)7-17)10-2-1-3-12(16)13(10)14(18)19/h1-6H,(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IQIPIDVEGPDXGZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)F)C(=O)O)C2=CC(=C(C=C2)Cl)C#N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H7ClFNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10690774 |
Source
|
| Record name | 4'-Chloro-3'-cyano-3-fluoro[1,1'-biphenyl]-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10690774 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
275.66 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261948-24-6 |
Source
|
| Record name | 4'-Chloro-3'-cyano-3-fluoro[1,1'-biphenyl]-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10690774 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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